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An In-depth Technical Guide on the Physical Properties of Solid Sulfuric Acid Hydrates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of solid

sulfuric acid hydrates. It includes quantitative data presented in structured tables, detailed

experimental methodologies for key characterization techniques, and visualizations of relevant

processes and relationships to facilitate a deeper understanding of these important chemical

entities.

Introduction to Sulfuric Acid Hydrates
Sulfuric acid's strong affinity for water leads to the formation of several stable crystalline

hydrates (H₂SO₄·nH₂O). These solid forms are of significant interest in various fields, including

atmospheric chemistry, materials science, and as reagents in chemical synthesis.

Understanding their physical properties is crucial for predicting their behavior under different

environmental conditions and for their safe handling and application. Known hydrates include

the monohydrate (n=1), dihydrate (n=2), trihydrate (n=3), tetrahydrate (n=4), and

hemihexahydrate (n=6.5).[1]

Quantitative Physical Properties
The following tables summarize key physical properties of various solid sulfuric acid hydrates.
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Table 1: Melting Points of Sulfuric Acid and its Hydrates

Compound
Molar Mass ( g/mol
)

Melting Point (°C) Melting Point (K)

Anhydrous H₂SO₄ 98.08 10.31[1] 283.46[1]

H₂SO₄ · H₂O 116.09 8.48 281.63

H₂SO₄ · 2H₂O 134.11 -39.47 233.68

H₂SO₄ · 3H₂O 152.12 -36.36 236.79

H₂SO₄ · 4H₂O 170.14 -28.27 244.88

H₂SO₄ · 6.5H₂O 215.19 -54 219.15

Note: Melting points for hydrates are congruent melting points unless otherwise specified and

are derived from phase diagram data.

Table 2: Density of Sulfuric Acid Solutions

Concentration (wt%
H₂SO₄)

Temperature (°C) Density (g/cm³)

98% 20 1.84[2]

100% 18 1.834[3]

100% 25 ~1.83

Pure (oily liquid) Not Specified 1.8[4]

Note: The density of solid hydrates is less commonly reported than that of the aqueous

solutions from which they crystallize. Density is highly dependent on both temperature and

concentration.[5]

Table 3: Crystal Structure of Anhydrous Sulfuric Acid
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Property Value

Crystal System Monoclinic[1]

Space Group C2/c[1]

Lattice Parameters a = 818.1 pm, b = 469.6 pm, c = 856.3 pm[1]

β = 111.39°[1]

Formula Units (Z) 4[1]

Table 4: Thermodynamic Properties of Solid Sulfuric Acid Hydrates at 298.15 K

Compound ΔfH° (kJ/mol) S° (J/mol·K)

H₂SO₄ (s) -813.99 156.9

H₂SO₄ · H₂O (s) -1124.37 218.8

H₂SO₄ · 2H₂O (s) -1430.55 280.3

H₂SO₄ · 3H₂O (s) -1730.29 332.6

H₂SO₄ · 4H₂O (s) -2034.42 393.3

H₂SO₄ · 6.5H₂O (s) -2785.45 533.9

Data compiled from thermodynamic analyses.[6]

Experimental Protocols
The characterization of solid sulfuric acid hydrates relies on a variety of analytical techniques.

Below are detailed methodologies for some of the key experiments cited in the literature.

Preparation and Spectroscopic Analysis of Hydrate Thin
Films
This protocol describes the formation and analysis of sulfuric acid hydrate thin films using

Attenuated Total Reflectance-Infrared (ATR-IR) spectroscopy.[7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/Sulfuric_acid
https://en.wikipedia.org/wiki/Sulfuric_acid
https://en.wikipedia.org/wiki/Sulfuric_acid
https://en.wikipedia.org/wiki/Sulfuric_acid
https://en.wikipedia.org/wiki/Sulfuric_acid
https://www.nist.gov/system/files/documents/srd/jpcrd426.pdf
https://pubs.acs.org/doi/10.1021/jp0114541
https://pubs.rsc.org/en/content/articlelanding/1999/cp/a904544i
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15414281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Substrate Preparation: A Germanium (Ge) internal reflection element (IRE) is cleaned and

placed in a high-vacuum chamber. A background spectrum of the clean IRE is collected.

Film Formation:

For Anhydrous H₂SO₄: Gaseous H₂O and SO₃ are co-deposited onto the Ge substrate,

cooled to 190 K. This initially forms a liquid sulfuric acid film that crystallizes into a stable

solid upon cooling.[8]

For Hydrates (e.g., Monohydrate): An anhydrous H₂SO₄ film is first prepared. The film is

then exposed to a controlled partial pressure of water vapor at a stable low temperature

(e.g., 190 K) to induce hydration. The degree of hydration is a function of the water vapor

pressure and temperature.[7][8]

Spectroscopic Measurement:

IR spectra are collected using an internal reflection geometry.[9]

Spectra are typically recorded at a resolution of 4 cm⁻¹ and are an average of multiple

scans (e.g., 64 interferograms) to improve the signal-to-noise ratio.[7]

The resulting spectra are ratioed against the clean IRE background and presented in

absorbance units.

Data Analysis: The composition of the film (presence of H₂SO₄, H₃O⁺, HSO₄⁻, SO₄²⁻) is

determined by identifying characteristic absorption bands in the IR spectrum.[10]

Thermal Analysis using Differential Scanning
Calorimetry (DSC)
DSC is employed to determine the phase behavior, including melting points and eutectic

temperatures, of the sulfuric acid-water system.[11]

Methodology:
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Sample Preparation: Aqueous solutions of sulfuric acid with varying, precisely known

concentrations are prepared.

DSC Measurement:

A small, accurately weighed amount of the solution is hermetically sealed in a DSC pan.

An empty, sealed pan is used as a reference.

The sample is subjected to a controlled cooling and heating program in the DSC

instrument. A typical program might involve cooling to a low temperature (e.g., -100 °C) to

ensure complete solidification, followed by controlled heating at a specific rate (e.g., 5

°C/min).

Data Analysis:

The heat flow to or from the sample is measured as a function of temperature.

Endothermic events (peaks) on the heating curve correspond to phase transitions such as

melting.

The onset temperature of a melting peak is typically taken as the melting point.

By analyzing samples across a range of concentrations, a phase diagram can be

constructed.

Visualizations
The following diagrams illustrate key concepts and workflows related to solid sulfuric acid

hydrates.
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Legend
Simplified H₂SO₄-H₂O Phase Diagram
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Workflow: ATR-IR Analysis of a Hydrate Film
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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